Cas no 151831-45-7 (1-Bromo-1,1,2,2-tetrafluorohexane)

• Product Name: 1-Bromo-1,1,2,2-tetrafluorohexane
• CAS No: 151831-45-7
• MF: C₆H₉BrF₄
• MW: 237.033275365829
• MDL: MFCD25541897
• CID: 2855762
• PubChem ID: 21571284
• Update Time: 2025-05-24

1-Bromo-1,1,2,2-tetrafluorohexane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1,1,2,2-tetrafluorohexane
• MFCD25541897
• 151831-45-7
• SCHEMBL10348981
• AKOS025213872
• 1-Bromo-1,1,2,2-tetrafluoro-hexane
• 1-Bromo-1,1,2,2-tetrafluorohexanevvvvvvvvvvvvvvvvvvvvvvvvvvvvvvvv
• DTXSID401299153

• MDL： MFCD25541897
• Inchi： 1S/C6H9BrF4/c1-2-3-4-5(8,9)6(7,10)11/h2-4H2,1H3
• InChI Key： GNIKPUAUWMVBMO-UHFFFAOYSA-N
• SMILES： BrC(C(CCCC)(F)F)(F)F

Computed Properties

• Exact Mass: 235.98238Da
• Monoisotopic Mass: 235.98238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-Bromo-1,1,2,2-tetrafluorohexane

Recent Advances in the Application of 1-Bromo-1,1,2,2-tetrafluorohexane (CAS: 151831-45-7) in Chemical and Biomedical Research

1-Bromo-1,1,2,2-tetrafluorohexane (CAS: 151831-45-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, reactivity, and emerging applications in biomedical research. The compound's structural features, including its bromine and fluorine substituents, make it a versatile intermediate for further chemical modifications and a candidate for drug discovery and development.

Recent studies have focused on optimizing the synthesis of 1-Bromo-1,1,2,2-tetrafluorohexane to improve yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild conditions. This advancement addresses previous challenges related to scalability and environmental impact, making the compound more accessible for industrial applications. Additionally, the study explored the compound's stability under various storage conditions, providing critical data for its handling and transportation.

In the realm of biomedical research, 1-Bromo-1,1,2,2-tetrafluorohexane has shown promise as a building block for fluorinated analogs of bioactive molecules. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its use in the synthesis of fluorinated nucleoside analogs, which exhibited enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. These findings suggest potential applications in antiviral and anticancer drug development, where fluorination is a common strategy to modulate drug properties.

Furthermore, the compound's role in materials science has been explored, particularly in the development of fluorinated polymers and coatings. Researchers at a leading European institution reported in Advanced Materials that 1-Bromo-1,1,2,2-tetrafluorohexane could serve as a key monomer for creating hydrophobic and oleophobic surfaces. These materials have potential applications in medical devices, where resistance to biological fluids and reduced fouling are critical requirements.

Despite these advancements, challenges remain in fully understanding the compound's toxicity and environmental impact. Preliminary toxicological studies indicate that 1-Bromo-1,1,2,2-tetrafluorohexane may exhibit moderate toxicity to aquatic organisms, necessitating further research to assess its long-term effects. Regulatory bodies are also scrutinizing its use, emphasizing the need for comprehensive safety evaluations before widespread adoption in industrial and biomedical applications.

In conclusion, 1-Bromo-1,1,2,2-tetrafluorohexane (CAS: 151831-45-7) represents a valuable tool in chemical and biomedical research, with its applications spanning drug development, materials science, and beyond. Continued research into its synthesis, reactivity, and safety profile will be essential to unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration to address existing challenges and harness the compound's unique properties for innovative solutions in the life sciences.